(6aS,7aR,8S,11aR,12aS)-5,6a,7,7a,8,9,11a,12a-Octahydro-4,8,11,11a,13-pentahydroxy-12a-methyl-5,9-dio
(6aS,7aR,8S,11aR,12aS)-5,6a,7,7a,8,9,11a,12a-Octahydro-4,8,11,11a,13-pentahydroxy-12a-methyl-5,9-dio
Brand Name:
Vulcanchem
CAS No.:
1268494-44-5
VCID:
VC0120761
InChI:
InChI=1S/C20H19NO9/c1-18-6-3-2-4-8(22)10(6)13(23)11-7(18)5-9-19(28,14(11)24)15(25)12(17(21)27)16(26)20(9,29)30-18/h2-4,7,9,11,14,22,24-25,28-29H,5H2,1H3,(H2,21,27)/t7-,9+,11?,14?,18+,19-,20+/m0/s1
SMILES:
CC12C3CC4C(C(C3C(=O)C5=C1C=CC=C5O)O)(C(=C(C(=O)C4(O2)O)C(=O)N)O)O
Molecular Formula:
C20H17NO9
Molecular Weight:
415.354
(6aS,7aR,8S,11aR,12aS)-5,6a,7,7a,8,9,11a,12a-Octahydro-4,8,11,11a,13-pentahydroxy-12a-methyl-5,9-dio
CAS No.: 1268494-44-5
Reference Standards
VCID: VC0120761
Molecular Formula: C20H17NO9
Molecular Weight: 415.354
CAS No. | 1268494-44-5 |
---|---|
Product Name | (6aS,7aR,8S,11aR,12aS)-5,6a,7,7a,8,9,11a,12a-Octahydro-4,8,11,11a,13-pentahydroxy-12a-methyl-5,9-dio |
Molecular Formula | C20H17NO9 |
Molecular Weight | 415.354 |
IUPAC Name | (1S,11S,15R,16R,18S)-6,10,11,12,15-pentahydroxy-1-methyl-8,14-dioxo-19-oxapentacyclo[13.3.1.02,7.09,18.011,16]nonadeca-2(7),3,5,12-tetraene-13-carboxamide |
Standard InChI | InChI=1S/C20H19NO9/c1-18-6-3-2-4-8(22)10(6)13(23)11-7(18)5-9-19(28,14(11)24)15(25)12(17(21)27)16(26)20(9,29)30-18/h2-4,7,9,11,14,22,24-25,28-29H,5H2,1H3,(H2,21,27)/t7-,9+,11?,14?,18+,19-,20+/m0/s1 |
Standard InChIKey | PYRCRQHAOANZLZ-NHPDSYMNSA-N |
SMILES | CC12C3CC4C(C(C3C(=O)C5=C1C=CC=C5O)O)(C(=C(C(=O)C4(O2)O)C(=O)N)O)O |
PubChem Compound | 131698977 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume